Cas no 2171698-81-8 (3-(4-aminopiperidin-4-yl)-1-azabicyclo2.2.2octan-3-ol)

• Product Name: 3-(4-aminopiperidin-4-yl)-1-azabicyclo2.2.2octan-3-ol
• CAS No: 2171698-81-8
• MF: C₁₂H₂₃N₃O
• MW: 225.33052277565
• CID: 6520954
• PubChem ID: 165747120
• Update Time: 2025-07-02

3-(4-aminopiperidin-4-yl)-1-azabicyclo2.2.2octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-aminopiperidin-4-yl)-1-azabicyclo2.2.2octan-3-ol
• 3-(4-aminopiperidin-4-yl)-1-azabicyclo[2.2.2]octan-3-ol
• 2171698-81-8
• EN300-1644001

• Inchi： 1S/C12H23N3O/c13-11(3-5-14-6-4-11)12(16)9-15-7-1-10(12)2-8-15/h10,14,16H,1-9,13H2
• InChI Key： PPLLHBUKKBRHPT-UHFFFAOYSA-N
• SMILES： OC1(CN2CCC1CC2)C1(CCNCC1)N

Computed Properties

• Exact Mass: 225.184112366g/mol
• Monoisotopic Mass: 225.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 61.5Ų

Additional information on 3-(4-aminopiperidin-4-yl)-1-azabicyclo2.2.2octan-3-ol

Introduction to 3-(4-aminopiperidin-4-yl)-1-azabicyclo[2.2.2]octan-3-ol (CAS No. 2171698-81-8)

3-(4-aminopiperidin-4-yl)-1-azabicyclo[2.2.2]octan-3-ol (CAS No. 2171698-81-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural and functional properties. The presence of a piperidine ring and an azabicyclo[2.2.2]octane core imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and development.

The structure of 3-(4-aminopiperidin-4-yl)-1-azabicyclo[2.2.2]octan-3-ol features a rigid bicyclic framework that enhances binding affinity and selectivity in biological targets. The 4-amino group on the piperidine ring provides a site for further functionalization, allowing for the development of derivatives with tailored pharmacological properties. This compound’s bicyclo[2.2.2]octane moiety contributes to its stability and resistance to metabolic degradation, which are critical factors in drug design.

In recent years, there has been growing interest in azabicycloalkanes as pharmacophores due to their ability to mimic natural bioactive molecules and interact with biological receptors in a highly specific manner. The 3-(4-aminopiperidin-4-yl)-1-azabicyclo[2.2.2]octan-3-ol structure has been explored in several research studies for its potential applications in treating various diseases, including neurological disorders and infectious diseases.

One of the most compelling aspects of this compound is its potential in modulating neurotransmitter systems. The piperidine ring is a common motif in drugs that target the central nervous system (CNS), such as antipsychotics and antidepressants. By incorporating an azabicyclo[2.2.2]octane core, researchers aim to enhance the compound’s ability to cross the blood-brain barrier while maintaining high affinity for specific receptors.

Recent studies have demonstrated that derivatives of 3-(4-aminopiperidin-4-yl)-1-azabicyclo[2.2.2]octan-3-ol exhibit promising activity against enzymes and receptors involved in inflammation and pain pathways. These findings suggest that this compound could be a lead candidate for developing novel therapeutics targeting chronic inflammatory conditions.

The synthesis of 3-(4-aminopiperidin-4-yl)-1-azabicyclo[2.2.2]octan-3-ol involves multi-step organic reactions, including cyclization and functional group transformations, which require precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound with increasing efficiency, facilitating further exploration of its pharmacological potential.

In addition to its therapeutic applications, 3-(4-amino-piperidinyl)-substituted azabicycloalkanes have shown promise in material science applications, particularly in the development of novel polymers and coatings with enhanced mechanical properties and biodegradability.

The pharmacokinetic profile of 3-(4-amino-piperidinyl)-1-norbornanol derivatives is another area of active investigation. Researchers are exploring ways to optimize the compound’s absorption, distribution, metabolism, excretion (ADME) properties to improve its bioavailability and reduce potential side effects.

Collaborative efforts between academic institutions and pharmaceutical companies have led to several innovative approaches in utilizing 3-(4-amino-piperidinyl)-1-norbornanol derivatives for preclinical studies. These studies aim to validate the compound’s efficacy and safety profiles before moving into human clinical trials.

The future prospects of 3-(4-amino-piperidinyl)-1-norbornanol derivatives are vast, with ongoing research focusing on expanding their applications in drug discovery, material science, and beyond. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in addressing some of the most challenging medical conditions.